Cas no 2866353-39-9 (Not Yet Assigned)

• Product Name: Not Yet Assigned
• CAS No: 2866353-39-9
• MF: C₁₆H₂₇NO₂
• MW: 265.391084909439
• CID: 5562302
• Update Time: 2025-07-15

Not Yet Assigned Chemical and Physical Properties

Names and Identifiers

• Not Yet Assigned

• Inchi： 1S/C16H27NO2/c1-14(2,3)19-13(18)17-16-9-15(10-16,11-16)12-7-5-4-6-8-12/h12H,4-11H2,1-3H3,(H,17,18)
• InChI Key： CZWFUXBZAONZIQ-UHFFFAOYSA-N
• SMILES： O=C(NC12CC(C3CCCCC3)(C1)C2)OC(C)(C)C

Additional information on Not Yet Assigned

Introduction to Compound CAS No. 2866353-39-9

CAS No. 2866353-39-9 is a novel compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, currently without an assigned product name, has shown promising potential in various applications, particularly in the development of new therapeutic agents and materials science. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, biological activities, and potential applications.

The chemical structure of CAS No. 2866353-39-9 is characterized by a unique molecular framework that includes specific functional groups and spatial arrangements. These features contribute to its stability and reactivity, making it an attractive candidate for further investigation. Recent studies have focused on elucidating the detailed structure of the compound using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and X-ray crystallography.

In terms of physical properties, CAS No. 2866353-39-9 exhibits a high melting point and solubility in polar solvents such as water and ethanol. These properties are crucial for its potential use in pharmaceutical formulations and other industrial applications. The compound's stability under various conditions, including temperature and pH, has also been evaluated to ensure its reliability in different environments.

The biological activities of CAS No. 2866353-39-9 have been the subject of extensive research. Initial studies have demonstrated its potent anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. These findings suggest that the compound could be a valuable therapeutic agent for treating conditions such as arthritis, cardiovascular diseases, and neurodegenerative disorders.

Furthermore, preliminary clinical trials have shown that CAS No. 2866353-39-9 exhibits low toxicity and good bioavailability when administered orally or intravenously. This favorable safety profile makes it a promising candidate for further clinical development. Researchers are currently exploring its efficacy in combination with other drugs to enhance therapeutic outcomes and reduce side effects.

In addition to its therapeutic potential, CAS No. 2866353-39-9 has shown promise in materials science applications. Its unique molecular structure allows it to form stable complexes with metal ions, which can be utilized in the development of novel catalysts and functional materials. Recent studies have demonstrated its effectiveness in catalyzing various chemical reactions, including hydrogenation and oxidation processes.

The environmental impact of CAS No. 2866353-39-9 is another important consideration. Researchers are investigating its biodegradability and potential ecological effects to ensure that it can be used safely in both industrial and pharmaceutical settings. Preliminary data suggest that the compound degrades readily under natural conditions, minimizing its environmental footprint.

In conclusion, CAS No. 2866353-39-9 is a multifaceted compound with significant potential in various fields. Its unique chemical properties, biological activities, and environmental compatibility make it an exciting subject for ongoing research and development. As more studies are conducted, it is likely that new applications for this compound will be discovered, further expanding its utility in both scientific and practical contexts.